Cas no 37945-37-2 (Ethyl 3-methyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate)

• Product Name: Ethyl 3-methyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate
• CAS No: 37945-37-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD00817001
• CID: 1067955
• PubChem ID: 610086
• Update Time: 2025-05-21

Ethyl 3-methyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate
• 2-Carbethoxy-3-methyl-4,5,6,7-tetrahydroindole
• 3-Methyl-4,5,6,7-tetrahydro-indol-2-carbonsaeure-aethylester
• 3-methyl-4,5,6,7-tetrahydro-indole-2-carboxylic acid ethyl ester
• AC1LD0TM
• ARONIS24240
• BBL025751
• CCG-54375
• ethyl 3-methyl-4,5,6,7-tetrahydroindole-2-carboxylate
• SBB080705
• SureCN7823939
• VS-08079
• SCHEMBL7823939
• DTXSID30346165
• Ethyl 3-methyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate #
• Ethyl3-methyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate
• CS-0317926
• 3-Methylindole-2-carboxylic acid, 4,5,6,7-tetrahydro-, ethyl ester
• AKOS005267122
• InChI=1/C12H17NO2/c1-3-15-12(14)11-8(2)9-6-4-5-7-10(9)13-11/h13H,3-7H2,1-2H
• 37945-37-2
• DB-208910
• VBUIMFUYPUPWSD-UHFFFAOYSA-N
• STL290495
• SR-01000643476-1

• MDL： MFCD00817001
• Inchi： 1S/C12H17NO2/c1-3-15-12(14)11-8(2)9-6-4-5-7-10(9)13-11/h13H,3-7H2,1-2H3
• InChI Key： VBUIMFUYPUPWSD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)C2=C(CCCC2)N1)=O

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 371.8±42.0 °C at 760 mmHg
• PSA: 42.09
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 3-methyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on Ethyl 3-methyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate

Ethyl 3-methyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate (CAS No. 37945-37-2): A Comprehensive Overview

Ethyl 3-methyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate, identified by its CAS number 37945-37-2, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the indole derivatives family, which has garnered considerable attention due to its diverse biological activities and potential applications in medicinal chemistry.

The molecular structure of Ethyl 3-methyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate consists of a tetrahydroindole core substituted with a methyl group at the 3-position and a carboxylate ester at the 2-position. This unique arrangement contributes to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic organic chemistry. The presence of the ester functionality also opens up possibilities for further derivatization, enabling the synthesis of more complex molecules with tailored biological activities.

In recent years, indole derivatives have been extensively studied for their pharmacological properties. The indole scaffold is known for its role in various biological processes and has been incorporated into numerous drug candidates. For instance, derivatives of indole have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The compound Ethyl 3-methyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate is no exception and has been explored for its potential therapeutic effects.

One of the most compelling aspects of Ethyl 3-methyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate is its role as a precursor in the synthesis of biologically active molecules. Researchers have utilized this compound to develop novel inhibitors targeting various enzymes and receptors involved in disease pathways. For example, studies have demonstrated its utility in generating compounds that interact with serotonin receptors, which are implicated in mood disorders such as depression and anxiety. The ability to modify the indole core allows for fine-tuning of pharmacokinetic properties, enhancing drug efficacy and reducing side effects.

The synthesis of Ethyl 3-methyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the formation of the tetrahydroindole ring through cyclization reactions. Subsequent steps include functional group transformations such as alkylation and esterification to introduce the methyl and carboxylate groups respectively. These synthetic strategies underscore the importance of this compound as a building block in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced our understanding of the interactions between Ethyl 3-methyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate and biological targets. Molecular modeling studies have revealed insights into how this compound binds to specific enzymes and receptors at an atomic level. This information is crucial for designing drugs with improved binding affinity and selectivity. Additionally, computational approaches have been used to predict potential side effects and metabolic pathways associated with this compound.

The pharmaceutical industry has shown significant interest in indole derivatives due to their broad spectrum of biological activities. Ethyl 3-methyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate is being evaluated in preclinical studies for its potential use as an anti-inflammatory agent. In vitro experiments have demonstrated its ability to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. These findings suggest that this compound could be a valuable candidate for developing novel therapeutics for chronic inflammatory diseases.

In conclusion, Ethyl 3-methyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate (CAS No. 37945-37-2) represents a fascinating compound with significant implications in chemical biology and drug discovery. Its unique structural features make it a versatile intermediate for synthesizing biologically active molecules. Ongoing research continues to uncover new applications for this compound across various therapeutic areas. As our understanding of its pharmacological properties grows，so does its potential to contribute to the development of innovative treatments for human diseases.